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An In-depth Technical Guide on the Physical and Chemical Properties of Dimethyl
Isophthalate

Introduction
Dimethyl isophthalate (DMIP), with the chemical formula C₆H₄(CO₂CH₃)₂, is an organic

compound classified as a diester of isophthalic acid and methanol.[1] It is a significant industrial

chemical primarily utilized as an intermediate in the synthesis of polyesters, resins, and

plasticizers.[1][2][3][4] Its molecular structure, featuring two methyl ester groups attached to a

benzene ring at the 1 and 3 positions, imparts specific physical and chemical characteristics

that are crucial for its applications.[1] This guide provides a comprehensive overview of the

core physical and chemical properties of dimethyl isophthalate, detailed experimental

protocols, and visual representations of its synthesis and structure, intended for researchers,

scientists, and professionals in drug development.

Physical Properties
Dimethyl isophthalate is typically a white to off-white solid at room temperature, appearing as

flakes or a crystalline powder.[2][3][4][5] It is often described as odorless.[5][6]

Quantitative Physical Data
The key physical properties of dimethyl isophthalate are summarized in the table below for

easy reference and comparison.
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Property Value Conditions

Molecular Formula C₁₀H₁₀O₄

Molecular Weight
194.18 g/mol [7][8] - 194.19

g/mol [5][6]

Melting Point 64 - 68 °C[3][4][5][8]

67.5 °C[7][9]

65.0 - 72.0 °C[10][11]

Boiling Point 282 °C[7][9] At atmospheric pressure

124 °C[3][4][5][12] At 12 - 16 mmHg

Density 1.194 g/cm³[7][9] At 20 °C

1.1477 g/mL[3][4][5][13]

Flash Point 138 °C / 280.4 °F[5][6][7] Closed cup

173 °C / 343.4 °F[8][14] Closed cup

Vapor Pressure 93.7 mmHg[3][4][5][6][8] At 208 °C

Vapor Density 6.8 (vs. air)[3][4][5][8]

Refractive Index 1.5168[7] At 20 °C

Water Solubility Insoluble[3][4][5][6][12]

0.29 g/L[3][4][5]

290 mg/L[2][7] Temperature not specified

Solubility in Other Solvents

Soluble in methanol, ethanol,

and acetone.[1][2][3][4] Slightly

soluble in alcohol.[2][7]

Log P (Octanol/Water) 2.1[3][4][15] At 20 °C
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Stability and Reactivity
Dimethyl isophthalate is stable under normal storage and handling conditions at room

temperature in closed containers.[2][5] It is important to avoid conditions such as excess heat,

dust generation, and strong oxidants.[5] The compound is incompatible with strong oxidizing

agents.[6] When heated to decomposition, it emits acrid smoke and fumes.[7] Hazardous

decomposition products include carbon monoxide and carbon dioxide.[6]

Reactions
The ester groups in dimethyl isophthalate are its primary reactive sites. It can undergo

hydrolysis, particularly under basic conditions, to yield isophthalic acid and methanol. The

base-catalyzed second-order hydrolysis rate constant is estimated at 0.23 L/mole-sec, which

corresponds to half-lives of 350 days at pH 7 and 35 days at pH 8.[5]

In the atmosphere, vapor-phase dimethyl isophthalate is degraded by reaction with

photochemically-produced hydroxyl radicals, with an estimated half-life of about 25 days.[5][7]

Experimental Protocols
Synthesis of Dimethyl Isophthalate via Fischer
Esterification
A common laboratory method for synthesizing dimethyl isophthalate is the Fischer

esterification of isophthalic acid with methanol, using a strong acid as a catalyst.[4][16]

Methodology:

Reactant Mixture: Isophthalic acid (e.g., 1.66 g, 0.1 mmol) is added to an excess of super

dry methanol (e.g., 60 mL) in a round-bottom flask.[4][16]

Catalyst Addition: A few drops (2-3) of concentrated sulfuric acid are carefully added to the

mixture as a catalyst.[4][16]

Reflux: The mixture is heated under reflux until all the isophthalic acid has dissolved,

indicating the completion of the reaction.[4][16]
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Precipitation: The warm reaction mixture is then poured into ice-cold water. The product,

being insoluble in water, precipitates out as a solid.[4][16]

Neutralization: A solution of sodium bicarbonate is added to the mixture to neutralize the

remaining sulfuric acid catalyst and any unreacted isophthalic acid. This is continued until

effervescence ceases.[4][16]

Isolation and Purification: The solid dimethyl isophthalate is collected by filtration and

washed several times with water to remove any remaining salts and impurities.[4][16] The

final product can be further purified by recrystallization, for example, from dilute alcohol.[2][7]

Analytical Protocol: Quantification by Gas
Chromatography-Mass Spectrometry (GC-MS)
Dimethyl isophthalate is often used as an internal standard for the quantification of other

phthalates in environmental samples like soil and biosolids.[2][3][4]

Methodology:

Sample Preparation: An environmental sample (e.g., soil) is extracted with an appropriate

organic solvent (e.g., a mixture of acetone and hexane). A known amount of dimethyl
isophthalate is added as an internal standard.

Chromatographic Separation: The extract is injected into a gas chromatograph (GC)

equipped with a suitable capillary column (e.g., a non-polar or semi-polar column). The oven

temperature is programmed to ramp up to achieve separation of the different phthalates

based on their boiling points and column interactions.

Mass Spectrometric Detection: As compounds elute from the GC column, they enter a mass

spectrometer (MS). The MS is typically operated in selected ion monitoring (SIM) mode to

enhance sensitivity and selectivity for the target analytes and the internal standard.

Quantification: The concentration of the target analytes is determined by comparing the peak

area of the analyte to the peak area of the dimethyl isophthalate internal standard. A

calibration curve is generated using standards of known concentrations to ensure accurate

quantification.
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Caption: Molecular Structure of Dimethyl Isophthalate.
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Caption: Fischer Esterification Workflow for DMIP Synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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